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In-depth Technical Guide: Physicochemical Properties of Sodium Tetraborate Pentahydrate
(CAS No. 12179-04-3)

This guide is intended for researchers, scientists, and drug development professionals,
providing a comprehensive overview of the core physicochemical properties of Sodium
Tetraborate Pentahydrate.

Core Substance Identification

o Chemical Name: Sodium tetraborate pentahydrate

CAS Number: 12179-04-3

Synonyms: Borax pentahydrate, Sodium borate pentahydrate[1]

Molecular Formula: Naz2B4O7-5H20 or BaH1o0Na2012[2]

Molecular Weight: 291.4 g/mol [1]

Summary of Physicochemical Properties
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The fundamental physicochemical data for Sodium Tetraborate Pentahydrate are compiled in

the table below.

Property Value Unit

Colorless or white, odorless

Physical Description crystals or free-flowing powder.

[1]3]
Melting Point 200 (decomposes) °C
Boiling Point 1575 (of anhydrous form)[4][5] °C
Density 1.815 g/cm3[6]
Water Solubility 3 (as a percentage) %[ 7]
pH 9.3 (3% solution) at 20°CJ[4]

Detailed Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
the key physicochemical properties of Sodium Tetraborate Pentahydrate.

Melting Point Determination (Capillary Method)

This protocol is based on the principles of the capillary tube method as described in OECD Test
Guideline 102 and ASTM E324.[8][9]

e Principle: The melting point is determined as the temperature at which the phase transition
from solid to liquid occurs at atmospheric pressure. This is observed by heating a small
sample in a capillary tube.[8]

e Apparatus:
o Melting point apparatus with a heating block and calibrated temperature sensor.
o Glass capillary tubes (sealed at one end).

o Mortar and pestle.
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o Sample loading device.

e Procedure:

[e]

Sample Preparation: The crystalline sample is finely powdered using a mortar and pestle
to ensure uniform packing. The sample must be thoroughly dry.[10]

o Capillary Tube Loading: The open end of the capillary tube is pushed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the solid
into the sealed end. This is repeated until a packed sample height of 2-3 mm is achieved.
[11]

o Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The temperature is increased at a controlled rate. A slower rate of heating (e.g.,
1°C/minute) is used when approaching the expected melting point to ensure accuracy.[11]

o Observation: The sample is observed through a magnifying lens. The temperature at
which the first droplet of liquid appears is recorded as the start of the melting range. The
temperature at which the last solid crystal disappears is recorded as the end of the melting
range.[12]

Density Determination (Hydrostatic Balance Method)

This protocol follows the principles of the hydrostatic balance method for solids as outlined in
OECD Test Guideline 109.[2][7][13]

e Principle: Based on Archimedes' principle, the density of a solid is determined from its mass
in air and its apparent mass when submerged in a liquid of known density (typically distilled
water).[14]

e Apparatus:
o Analytical balance with a hydrostatic weighing kit (a hook or pan below the balance).
o Beaker.

o Aliquid of known density (e.g., distilled water).
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o Afine wire or thread to suspend the sample.
e Procedure:
o Mass in Air: The solid sample is weighed in the air (Mass_air).

o Mass in Liquid: The beaker containing the liquid of known density is placed on a platform
above the balance pan (if using a top-loading balance with a hook below) or on the
balance pan itself. The sample is suspended from the hook and fully submerged in the
liquid, ensuring it does not touch the sides or bottom of the beaker. The apparent mass of
the submerged sample is recorded (Mass_liquid).[14]

o Calculation: The density of the solid (p_solid) is calculated using the formula: p_solid =
(Mass_air / (Mass_air - Mass_liquid)) * p_liquid where p_liquid is the density of the liquid at
the measurement temperature.

Water Solubility Determination (Flask Method)

This protocol is based on the flask method described in OECD Test Guideline 105, suitable for
substances with solubility above 102 g/L.[1][15]

 Principle: An excess of the solid is stirred in water at a constant temperature until the solution
is saturated. The concentration of the dissolved substance in the aqueous phase is then
determined after separating the undissolved solid.[16]

e Apparatus:
o Flasks with stoppers.
o Constant temperature shaker or magnetic stirrer with a water bath.
o Centrifuge or filtration apparatus.

o Analytical instrument for concentration measurement (e.g., titration equipment, HPLC, or
ICP-MS).

e Procedure:
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o Equilibration: An excess amount of Sodium Tetraborate Pentahydrate is added to a known
volume of distilled water in a flask. The flask is sealed and agitated in a constant
temperature bath for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

o Phase Separation: The mixture is allowed to settle, and the aqueous phase is separated
from the undissolved solid by centrifugation or filtration at the same constant temperature.
[16]

o Analysis: The concentration of the dissolved sodium tetraborate in the clear supernatant or
filtrate is determined using a suitable and validated analytical method.

pH Measurement of an Aqueous Solution

This is a standard procedure for measuring the pH of a salt solution using a calibrated pH
meter.

e Principle: The pH of the solution is determined potentiometrically using a glass electrode that
responds to hydrogen ion activity.

e Apparatus:

o pH meter with a combination glass electrode and an automatic temperature compensation
(ATC) probe.

o Standard pH buffer solutions (e.g., pH 4.01, 7.01, and 10.01).
o Beakers.
o Magnetic stirrer and stir bar.
o Distilled or deionized water.
e Procedure:

o Calibration: The pH meter is calibrated using at least two, and preferably three, standard
buffer solutions that bracket the expected pH of the sample. The electrode is rinsed with
distilled water and blotted dry between each buffer.[17]
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o Sample Preparation: A solution of a specified concentration (e.g., 3%) of Sodium
Tetraborate Pentahydrate is prepared in distilled water.

o Measurement: The calibrated electrode and ATC probe are rinsed with distilled water and
immersed in the sample solution. The solution is gently stirred.

o Reading: The pH reading is allowed to stabilize before the value is recorded. The
temperature of the measurement is also noted.[18]

Mandatory Visualizations

General Workflow for Physicochemical Characterization
of a Solid

The following diagram outlines a typical workflow for determining the key physicochemical
properties of a solid substance.
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A general workflow for the physicochemical characterization of a solid.

Thermal Dehydration Pathway

Sodium tetraborate pentahydrate loses its water of crystallization in stages upon heating. This

process is a key thermal property.

Thermal Dehydration of Sodium Tetraborate Pentahydrate

Naz2B407-5H20
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Click to download full resolution via product page

The stepwise thermal dehydration of sodium tetraborate pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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